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Compound of Interest

Compound Name: 2-(3,4-Dichlorophenyl)ethanol

Cat. No.: B143686

An In-depth Technical Guide to 2-(3,4-
Dichlorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and analytical characterization of 2-(3,4-Dichlorophenyl)ethanol. The
information is intended for professionals in research and development, particularly in the fields
of medicinal chemistry and drug development, where this compound may serve as a key
intermediate.

Core Chemical and Physical Properties

2-(3,4-Dichlorophenyl)ethanol, also known as 3,4-Dichlorophenethyl Alcohol, is a
halogenated aromatic alcohol. Its core properties are summarized in the tables below.

Table 1: Chemical Identification
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Identifier Value
IUPAC Name 2-(3,4-dichlorophenyl)ethanol[1]
CAS Number 35364-79-5[1][2]

Molecular Formula

CsHsCIl20[1][2]

Molecular Weight

191.05 g/mol [1]

Canonical SMILES

C1=CC(=C(C=C1CCO)CNCI[1]

InChl Key

GITOMJIDYNUMCOV-UHFFFAOYSA-N[1]

Synonyms

3,4-Dichlorophenethyl Alcohol, Benzeneethanol,
3,4-dichloro-[1][2]

Table 2: Physical and Chemical :

Property

Value

Physical State

Colorless to light yellow clear liquid

Boiling Point 165 °C at 14 mmHg
XLogP3 3.2[1]

Hydrogen Bond Donor Count 1[1]

Hydrogen Bond Acceptor Count 11]

Rotatable Bond Count 2[1]

Table 3: Safety and Hazard Information
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Hazard Statement GHS Code

Causes skin irritation H315[1]

Causes serious eye irritation H319[1]

May cause respiratory irritation H335[1]

Harmful if swallowed H302 (50% of notifications)[1]
Harmful in contact with skin H312 (50% of notifications)[1]
Harmful if inhaled H332 (50% of notifications)[1]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(3,4-
Dichlorophenyl)ethanol is not readily available in the surveyed literature, two common
synthetic routes for producing phenyl ethanol derivatives are the reduction of the corresponding
phenylacetic acid and the Grignard reaction with the corresponding benzaldehyde. Below are
generalized protocols for these methods.

Generalized Protocol 1: Reduction of 3,4-
Dichlorophenylacetic Acid

This method involves the reduction of a carboxylic acid to a primary alcohol using a reducing
agent such as borane-tetrahydrofuran complex (BHs-THF).

Materials:

3,4-Dichlorophenylacetic acid

Borane-tetrahydrofuran complex (BHs-THF) solution (e.g., 1 M in THF)

Anhydrous tetrahydrofuran (THF)

Methanol or Ethanol (for quenching)

Diethyl ether or Ethyl acetate (for extraction)
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Aqueous hydrochloric acid (e.g., 1 M HCI)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

 In adry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 3,4-Dichlorophenylacetic acid in anhydrous THF.

e Cool the solution to 0 °C in an ice bath.

e Slowly add the borane-tetrahydrofuran complex solution dropwise to the stirred solution of
the carboxylic acid.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours (the reaction progress can be monitored by Thin Layer
Chromatography, TLC).

e Once the reaction is complete, cool the mixture back to 0 °C and cautiously quench the
excess borane by the slow, dropwise addition of methanol or ethanol until gas evolution

ceases.

 Acidify the mixture with 1 M HCI.

o Extract the aqueous layer with diethyl ether or ethyl acetate.

e Wash the combined organic layers sequentially with water, saturated sodium bicarbonate
solution, and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure to yield the crude product.

e The crude 2-(3,4-Dichlorophenyl)ethanol can be purified by column chromatography on
silica gel.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b143686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Generalized Protocol 2: Grignhard Reaction with 3,4-
Dichlorobenzaldehyde

This protocol describes a two-step synthesis: first, the preparation of a methyl Grignard
reagent, followed by its reaction with 3,4-Dichlorobenzaldehyde.

Materials:

Magnesium turnings

Anhydrous diethyl ether or THF

Methyl bromide or methyl iodide

3,4-Dichlorobenzaldehyde

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Procedure: Part A: Preparation of Methylmagnesium Bromide (Grignard Reagent)

o Ensure all glassware is oven-dried and assembled under a nitrogen atmosphere.

e Place magnesium turnings in a round-bottom flask.

e Add a small volume of anhydrous diethyl ether and a crystal of iodine (as an initiator).

e Slowly add a solution of methyl bromide in anhydrous diethyl ether to the magnesium
suspension. The reaction is initiated when the color of the iodine disappears and bubbling is
observed.

o Continue the dropwise addition of the methyl bromide solution to maintain a gentle reflux.

 After the addition is complete, reflux the mixture gently until most of the magnesium has
reacted.

Part B: Reaction with 3,4-Dichlorobenzaldehyde
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e Cool the freshly prepared Grignard reagent in an ice bath.

» Slowly add a solution of 3,4-Dichlorobenzaldehyde in anhydrous diethyl ether to the Grignard
reagent with vigorous stirring.

 After the addition is complete, allow the reaction to warm to room temperature and stir for an
additional 1-2 hours.

¢ Quench the reaction by slowly adding saturated agueous ammonium chloride solution.
o Extract the product into diethyl ether.
e Wash the organic layer with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under
reduced pressure to obtain the crude 1-(3,4-dichlorophenyl)ethanol.

 Purify the crude product by column chromatography.

Visualizations
Synthesis Workflow Diagram
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Generalized Synthesis of 2-(3,4-Dichlorophenyl)ethanol
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Caption: Generalized synthetic pathways to 2-(3,4-Dichlorophenyl)ethanol.

Analytical Workflow Diagram
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Analytical Workflow for Compound Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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